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Compound of Interest

Compound Name: 4-Propylbenzaldehyde

Cat. No.: B1360211

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-propylbenzaldehyde, a key aromatic
aldehyde in various scientific and industrial applications. This document outlines its
fundamental physicochemical properties, detailed experimental protocols for density
determination, and its utility as a precursor in organic synthesis, particularly in the development
of potentially bioactive molecules.

Core Physicochemical Properties

4-Propylbenzaldehyde, also known as p-propylbenzaldehyde, is an organic compound
characterized by a propyl group substituted at the para position of a benzaldehyde molecule.[1]
It typically appears as a colorless to pale yellow liquid.[1] The following table summarizes its
key quantitative properties.
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Property Value Source
Density 1.0050 g/mL at 25 °C [2]
Molecular Formula C10H120 [3]
Molecular Weight 148.20 g/mol [41[3]
Boiling Point 239.9 °C at 760 mmHg

Flash Point 103 °C (closed cup) [2]
Refractive Index n20/D 1.532 (lit.) [2]

N Slightly soluble in water;
Solubility ] ] [1]
soluble in organic solvents.

CAS Number 28785-06-0 [4]13]

Experimental Protocol: Density Determination via
Pycnometry

The density of liquid compounds such as 4-propylbenzaldehyde can be determined with high
precision using a pycnhometer. This method involves comparing the mass of a known volume of
the liquid to the mass of the same volume of a reference substance with a well-documented
density, typically distilled water.

Materials:

o Pycnometer (a glass flask with a close-fitting ground glass stopper featuring a capillary hole)
e Analytical balance

« Distilled water

e 4-Propylbenzaldehyde sample

o Acetone (for cleaning and drying)

o Water bath with temperature control
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« Filter paper

Procedure:

o Cleaning and Drying: Thoroughly clean the pycnometer and its stopper with a suitable
solvent like acetone and ensure it is completely dry.

o Mass of Empty Pycnometer: Accurately weigh the dry, empty pycnometer with its stopper on
an analytical balance. Record this mass as mo.

o Mass of Pycnometer with Water: Fill the pycnometer with distilled water, ensuring no air
bubbles are trapped. Insert the stopper, allowing excess water to exit through the capillary.
Place the filled pycnometer in a water bath set to a constant temperature (e.g., 25 °C) to
allow for thermal equilibration. Once equilibrated, carefully dry the exterior of the pycnometer
with filter paper and weigh it. Record this mass as ma.

o Mass of Pycnometer with 4-Propylbenzaldehyde: Empty and thoroughly dry the
pycnometer. Fill it with the 4-propylbenzaldehyde sample, again ensuring no air bubbles
are present. Insert the stopper and allow the liquid to reach thermal equilibrium in the water
bath at the same temperature used for the water. Dry the exterior and weigh the filled
pycnometer. Record this mass as ma.

» Calculation of Density:

o Mass of water: m_water = mi1 - mo

o Mass of 4-propylbenzaldehyde: m_aldehyde = m2 - mo

o Volume of the pycnometer (at the specified temperature): V = m_water / p_water (where
p_water is the known density of water at that temperature).

o Density of 4-propylbenzaldehyde: p_aldehyde = m_aldehyde / V

A visual representation of this experimental workflow is provided below.
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Workflow for Density Determination using a Pycnometer.
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Applications in Chemical Synthesis and Drug
Discovery

4-Propylbenzaldehyde is a versatile intermediate in organic synthesis, finding applications in
the fragrance, flavor, and pharmaceutical industries.[5][6] Its aldehyde functional group is
readily transformed into a variety of other functionalities, making it a valuable building block for
more complex molecules.

Notably, 4-propylbenzaldehyde is used in the synthesis of compounds with potential biological
activity. For instance, it is a reactant in the preparation of:

e (E)-N-(4-propylbenzylidene)-2-((4-methoxyphenyl)amino)acetohydrazide derivatives, which
have been investigated for their antimicrobial properties.

e Fluoroquinolone-clubbed 1,3,4-thiadiazole motifs, indicating its utility in constructing novel
heterocyclic systems.[7]

The general synthetic utility of 4-propylbenzaldehyde can be visualized as a starting point for
the creation of more elaborate molecular architectures.

Starting Material

4-Propylbenzaldehyde

with Amine/Hydrazine [ with Oxidizing Agent\with Reducing Agent \ with Nucleophile (e.g., CN™)

Chemical Transformations

Condensation Oxidation Reduction Nucleophilic Addition

Product Classes

Imines / Hydrazones Carboxylic Acids Alcohols Cyanohydrins / etc.
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Synthetic Pathways from 4-Propylbenzaldehyde.

While direct evidence of 4-propylbenzaldehyde modulating specific signaling pathways is not
yet prevalent in the literature, the broader class of benzaldehydes has been shown to have
biological effects. For example, benzaldehyde has been reported to stimulate autophagy
through the sonic hedgehog signaling pathway in certain cellular contexts.[8][9] This suggests
that substituted benzaldehydes like 4-propylbenzaldehyde could be interesting candidates for
further investigation in drug discovery programs, particularly in areas where modulation of such
pathways is therapeutically relevant. Its potential genotoxic and inhibitory effects on cancer
cells, possibly through interference with histone deacetylase activity, also warrant further
research.[10]

In conclusion, 4-propylbenzaldehyde is a well-characterized chemical with established
physical properties and significant potential as a synthetic intermediate. Its role in the creation
of novel molecules for various applications, including pharmaceuticals, underscores its
importance for researchers in chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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